Desnitrotolcapone Desnitrotolcapone
Brand Name: Vulcanchem
CAS No.: 1391053-03-4
VCID: VC21158405
InChI: InChI=1S/C14H12O3/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(16)8-11/h2-8,15-16H,1H3
SMILES: CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)O)O
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol

Desnitrotolcapone

CAS No.: 1391053-03-4

Cat. No.: VC21158405

Molecular Formula: C14H12O3

Molecular Weight: 228.24 g/mol

* For research use only. Not for human or veterinary use.

Desnitrotolcapone - 1391053-03-4

Specification

CAS No. 1391053-03-4
Molecular Formula C14H12O3
Molecular Weight 228.24 g/mol
IUPAC Name (3,4-dihydroxyphenyl)-(4-methylphenyl)methanone
Standard InChI InChI=1S/C14H12O3/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(16)8-11/h2-8,15-16H,1H3
Standard InChI Key YNUSEKORCRKLMQ-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)O)O
Canonical SMILES CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)O)O

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